Cas no 156430-20-5 (Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl))

Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) structure
156430-20-5 structure
Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
156430-20-5
C25H35N5O6
501.575306177139
206650

Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Properties

Names and Identifiers

    • Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl)
    • 1H-Pyrrolo[1,2-a][1,4,7,10,13]pentaazacyclopentadecine,cyclic peptide deriv.
    • Pseudostellarin A
    • Pseudostellarinoside?A
    • DBUMGRDLKHIWEI-KNTRFNDTSA-N
    • 1S/C25H35N5O6/c1-14(2)11-18-23(34)27-15(3)22(33)26-13-21(32)30-10-4-5-20(30)25(36)29-19(24(35)28-18)12-16-6-8-17(31)9-7-16/h6-9,14-15,18-20,31H,4-5,10-13H2,1-3H3,(H,26,33)(H,27,34)(H,28,35)(H,29,36)/t15-,18-,19-,20-/m0/s1
    • O=C1N[C@H](C(N[C@H](C(N[C@@H](C)C(=O)NCC(=O)N2CCC[C@@]12[H])=O)CC(C)C)=O)CC1C=CC(O)=CC=1

Computed Properties

  • 5
  • 11
  • 36
  • 1.242

Experimental Properties

  • 944.6±65.0 °C(Predicted)
  • 9.89±0.15(Predicted)
  • 1.30±0.1 g/cm3(Predicted)

Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Chengdu Biopurify Phytochemicals Ltd
BP2275-5mg
Pseudostellarin A
156430-20-5 98%
5mg
$290 2023-09-19

Cyclo(L-alanylglycyl-L-prolyl-L-tyrosyl-L-leucyl) Suppliers

Chengdu Biopurify Phytochemicals Ltd.
Audited Supplier Audited Supplier
(CAS:156430-20-5)
HE DAN DAN
15928576055
sales@biopurify.com

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